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Compound of Interest

Compound Name: 3,3-Dimethyl-1-hexene

Cat. No.: B1582872

Introduction

3,3-Dimethyl-1-hexene is an organic compound classified as a branched-chain alkene.[1] Its
molecular formula is CsHie, and it consists of a six-carbon hexene backbone with two methyl
groups attached to the third carbon atom.[1] The presence of a terminal carbon-carbon double
bond and a sterically hindered quaternary carbon center gives this molecule unique chemical
properties and reactivity. This technical guide provides a comprehensive overview of the
chemical structure, bonding, physicochemical properties, and spectroscopic data of 3,3-
Dimethyl-1-hexene. Additionally, a representative synthetic protocol is detailed, making this
document a valuable resource for researchers, scientists, and professionals in drug
development and chemical synthesis.

Chemical Structure and Bonding

The structure of 3,3-Dimethyl-1-hexene is defined by a six-carbon chain where a double bond
exists between carbon 1 and carbon 2.[2] Two methyl groups are substituted at the carbon 3
position, creating a quaternary carbon atom adjacent to the double bond.[2] The systematic
IUPAC name for this compound is 3,3-dimethylhex-1-ene.[3]

The bonding consists of both sigma (o) and pi (1) bonds. The double bond between C1 and C2
is composed of one o bond and one 1t bond. The carbons of the double bond (C1 and C2) are
sp? hybridized, leading to a trigonal planar geometry around them. The quaternary carbon (C3)
and all other carbons in the alkyl chain are sp3 hybridized with tetrahedral geometry.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1582872?utm_src=pdf-interest
https://www.benchchem.com/product/b1582872?utm_src=pdf-body
https://www.benchchem.com/pdf/Preparing_3_Phenyl_1_propylmagnesium_Bromide_for_Organic_Synthesis_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/pdf/Preparing_3_Phenyl_1_propylmagnesium_Bromide_for_Organic_Synthesis_Application_Notes_and_Protocols.pdf
https://www.benchchem.com/product/b1582872?utm_src=pdf-body
https://www.benchchem.com/product/b1582872?utm_src=pdf-body
https://www.benchchem.com/product/b1582872?utm_src=pdf-body
https://www.quora.com/What-is-the-structural-formula-of-3-3-dimethy-1-hexene
https://www.quora.com/What-is-the-structural-formula-of-3-3-dimethy-1-hexene
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethyl-1-hexene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: Assemble Flame-Dried Glassware

Prepare Grignard Reagent
(Propylmagnesium Chloride)
in Anhydrous Ether

:

Couple with 3,3-Dimethylallyl Chloride
(0°C to Room Temp)

'

Quench Reaction with
sat. aq. NH4Cl

Liquid-Liquid Extraction
with Diethyl Ether

Dry Combined Organic Layers
(Anhydrous MgSOa)

'

Solvent Removal
(Rotary Evaporation)

l

Purification by
Fractional Distillation

Product: 3,3-Dimethyl-1-hexene
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Molecular Structure

3,3-Dimethyl-1-hexene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [3,3-Dimethyl-1-hexene chemical structure and
bonding]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582872#3-3-dimethyl-1-hexene-chemical-structure-
and-bonding]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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